Cas no 1095321-66-6 ((2S)-2-(3,4-difluorophenyl)propanoic acid)

• Product Name: (2S)-2-(3,4-difluorophenyl)propanoic acid
• CAS No: 1095321-66-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5782786
• PubChem ID: 93182240
• Update Time: 2025-06-09

(2S)-2-(3,4-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1095321-66-6
• EN300-6505749
• (2S)-2-(3,4-difluorophenyl)propanoic acid

• Inchi： 1S/C9H8F2O2/c1-5(9(12)13)6-2-3-7(10)8(11)4-6/h2-5H,1H3,(H,12,13)/t5-/m0/s1
• InChI Key： JVOHBPFLXAVCDU-YFKPBYRVSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(3,4-difluorophenyl)propanoic acid

Comprehensive Overview of (2S)-2-(3,4-difluorophenyl)propanoic acid (CAS No. 1095321-66-6): Properties, Applications, and Research Insights

(2S)-2-(3,4-difluorophenyl)propanoic acid (CAS No. 1095321-66-6) is a chiral carboxylic acid derivative featuring a 3,4-difluorophenyl group attached to a propanoic acid backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential as a building block for bioactive molecules. The stereospecific (2S)-configuration enhances its selectivity in drug-target interactions, making it a valuable intermediate in asymmetric synthesis.

Recent studies highlight the growing demand for fluorinated compounds like (2S)-2-(3,4-difluorophenyl)propanoic acid, driven by their metabolic stability and lipophilicity—key traits for optimizing drug bioavailability. Researchers frequently search for "fluorinated phenylpropanoic acid derivatives" or "chiral synthons for drug discovery," reflecting industry trends toward precision medicine. The compound’s CAS No. 1095321-66-6 is often queried in chemical databases, underscoring its relevance in patent filings and R&D documentation.

From a synthetic chemistry perspective, the 3,4-difluorophenyl moiety contributes to electron-withdrawing effects, influencing reaction kinetics in cross-coupling or hydrogenation processes. This aligns with current interests in "sustainable fluorination methods" and "green chemistry approaches," as the pharmaceutical sector seeks eco-friendly alternatives. Analytical techniques such as HPLC and NMR are critical for characterizing its enantiomeric purity, a topic frequently explored in peer-reviewed journals.

Beyond pharmaceuticals, (2S)-2-(3,4-difluorophenyl)propanoic acid finds niche applications in material science, particularly in designing liquid crystals and polymeric coatings with enhanced thermal stability. Its fluorine atoms improve resistance to degradation, a feature highly sought after in high-performance materials. Queries like "fluorine in advanced materials" or "chiral additives for polymers" mirror these interdisciplinary applications.

Regulatory and safety profiles of this compound are well-documented, with no significant hazards under standard handling conditions. However, researchers emphasize proper storage in anhydrous environments to prevent hydrolysis. The compound’s logP value and pKa are frequently analyzed to predict its behavior in biological systems, addressing common search terms such as "ADME properties of fluorinated acids."

In conclusion, (2S)-2-(3,4-difluorophenyl)propanoic acid (CAS No. 1095321-66-6) exemplifies the convergence of medicinal chemistry and materials innovation. Its versatility and compliance with modern green chemistry principles position it as a pivotal compound in next-generation research. Ongoing studies exploring its catalytic applications and biocompatibility further solidify its role in scientific advancement.